3-(2,4-Dimethoxyphenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-(2,4-dimethoxyphenyl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C15H14O5/c1-19-12-3-4-13(14(8-12)20-2)9-5-10(15(17)18)7-11(16)6-9/h3-8,16H,1-2H3,(H,17,18)
• InChI Key: RMZYPGUCDJPJLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=CC(=C2)O)C(=O)O)OC
• Molecular Formula: C15H14O5
• DSSTOX Substance ID: DTXSID30690796
• Molecular Weight: 274.27 g/mol
• CAS RN: 1258637-11-4

Description

3-(2,4-Dimethoxyphenyl)-5-hydroxybenzoic acid (95%) is a compound belonging to the phenolic acid class of organic compounds. It is a colorless, crystalline solid at room temperature and is soluble in methanol, ethanol, and water. This compound has a wide range of applications in scientific research, including as a reagent for synthesis, as a chromogenic compound in enzyme assays, and as a fluorescent marker for biological studies.

Scientific Research Applications

3-(2,4-Dimethoxyphenyl)-5-hydroxybenzoic acid, 95%, has a wide range of applications in scientific research. It can be used as a reagent for synthesis of various organic compounds, as a chromogenic compound in enzyme assays, and as a fluorescent marker for biological studies. It can also be used as a substrate for the determination of phenol oxidase activity and as a fluorescent indicator in spectrophotometric assays.

Mechanism of Action

3-(2,4-Dimethoxyphenyl)-5-hydroxybenzoic acid, 95%, is a phenolic acid that is believed to act as an antioxidant. It is believed to scavenge reactive oxygen species (ROS) such as superoxide anion and hydroxyl radicals. It may also inhibit the activity of certain enzymes, such as lipoxygenase, and may inhibit the formation of certain pro-inflammatory mediators.
Biochemical and Physiological Effects
3-(2,4-Dimethoxyphenyl)-5-hydroxybenzoic acid, 95%, has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-oxidant effects in vitro and in vivo. It has also been shown to have anti-cancer effects, and to inhibit the growth of tumor cells. It has been shown to have protective effects against oxidative stress and to reduce the risk of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The use of 3-(2,4-Dimethoxyphenyl)-5-hydroxybenzoic acid, 95%, in laboratory experiments has several advantages. It is a stable compound, with a long shelf-life and low toxicity. It is also relatively inexpensive and easy to obtain. However, it is important to note that this compound is a strong acid and can be corrosive to certain materials.

Future Directions

The potential for 3-(2,4-Dimethoxyphenyl)-5-hydroxybenzoic acid, 95%, in scientific research is vast. Future research could focus on its potential therapeutic applications, such as its use as an anti-inflammatory, anti-oxidant, or anti-cancer agent. It could also be investigated as a potential biomarker or fluorescent indicator for various diseases and conditions. Additionally, further research could be conducted on its potential use in drug delivery systems, as well as its potential applications in other areas of scientific research, such as in food science and nutrition.

Synthesis Methods

3-(2,4-Dimethoxyphenyl)-5-hydroxybenzoic acid, 95%, can be synthesized from the reaction of 2,4-dimethoxyphenol and hydroxybenzoic acid in the presence of an acid catalyst such as sulfuric acid. The reaction occurs in aqueous solution at temperatures between 25-50°C, and the reaction is complete after several hours. The resulting product is a white to light yellow crystalline solid.